6-Chloro-3,20-dioxopregna-4,6-dien-17-yl acetate--17-hydroxy-19-norpregn-4-en-20-yn-3-one (1/1)

• Molecular Formula: C43H55ClO6
• Molecular Weight: 703.3 g/mol
• IUPAC Name: [(8R,9S,10R,13S,14S)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate;(8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C23H29ClO4.C20H26O2/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4;1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h11-12,16-18H,5-10H2,1-4H3;1,12,15-18,22H,4-11H2,2H3/t16-,17+,18+,21-,22+,23?;15-,16+,17+,18-,19-,20-/m10/s1
• InChI Key: UXABTFQMPIXAJM-KWHFDSKFSA-N
• Isomeric SMILES: CC(=O)C1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)CC[C@]34C)Cl)C)OC(=O)C.C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)CC[C@H]34
• Canonical SMILES: CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)CCC34C)Cl)C)OC(=O)C.CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34
• Synonyms: Non-Ovlon

Description

6-Chloro-3,20-dioxopregna-4,6-dien-17-yl acetate--17-hydroxy-19-norpregn-4-en-20-yn-3-one (1/1), also known as 6-Chloro-3,20-dioxopregna-4,6-dien-17-yl acetate--17-hydroxy-19-norpregn-4-en-20-yn-3-one (1/1), is a useful research compound. Its molecular formula is C43H55ClO6 and its molecular weight is 703.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-3,20-dioxopregna-4,6-dien-17-yl acetate--17-hydroxy-19-norpregn-4-en-20-yn-3-one (1/1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-3,20-dioxopregna-4,6-dien-17-yl acetate--17-hydroxy-19-norpregn-4-en-20-yn-3-one (1/1) including the price, delivery time, and more detailed information at info@benchchem.com.